Cas no 1269531-27-2 (8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- A908449
- 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
- 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid
- 1269531-27-2
- 8-Fluoro-2-oxo-1,2,3,4-tetrahydro-quinoline-4-carboxylic acid
- 4-Quinolinecarboxylic acid, 8-fluoro-1,2,3,4-tetrahydro-2-oxo-
-
- Inchi: 1S/C10H8FNO3/c11-7-3-1-2-5-6(10(14)15)4-8(13)12-9(5)7/h1-3,6H,4H2,(H,12,13)(H,14,15)
- InChI Key: BHZQGMYIFIKJRH-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1NC(CC2C(=O)O)=O
Computed Properties
- Exact Mass: 209.04882128g/mol
- Monoisotopic Mass: 209.04882128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.440±0.06 g/cm3(Predicted)
- Boiling Point: 416.5±45.0 °C(Predicted)
- pka: 3.48±0.20(Predicted)
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM242688-1g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 97% | 1g |
$482 | 2021-08-04 | |
| Chemenu | CM242688-5g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 97% | 5g |
$1216 | 2021-08-04 | |
| Chemenu | CM242688-10g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 97% | 10g |
$1842 | 2021-08-04 | |
| Chemenu | CM242688-1g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 97% | 1g |
$618 | 2024-08-02 | |
| Ambeed | A217545-1g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 97% | 1g |
$515.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622634-1g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 98% | 1g |
¥7487.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622634-5g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 98% | 5g |
¥20233.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622634-10g |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1269531-27-2 | 98% | 10g |
¥28635.00 | 2024-08-09 |
8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
Recent Advances in the Study of 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid (CAS: 1269531-27-2)
The compound 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS: 1269531-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated tetrahydroquinoline scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of high interest for drug discovery and development.
One of the key areas of research involving 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is its role as a building block for the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the design of selective kinase inhibitors, where the fluorine substitution at the 8-position was found to enhance binding affinity and metabolic stability. The carboxylic acid moiety at the 4-position further allows for versatile derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic profiles.
In addition to its synthetic applications, recent investigations have explored the biological activities of 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid itself. A preclinical study conducted by researchers at the University of Cambridge (2024) demonstrated its inhibitory effects on specific inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The compound was shown to modulate the activity of key signaling proteins, such as NF-κB, thereby reducing the production of pro-inflammatory cytokines. These findings underscore its potential as a lead compound for anti-inflammatory drug development.
Another notable advancement is the optimization of synthetic routes for 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. A recent publication in Organic Process Research & Development (2023) described a scalable and cost-effective method for its production, utilizing a one-pot multicomponent reaction. This innovation addresses previous challenges related to low yields and purification difficulties, paving the way for larger-scale applications in pharmaceutical manufacturing.
Looking ahead, the future research directions for 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid are expected to focus on its in vivo efficacy and safety profiles. Preliminary toxicology studies have shown favorable results, but further investigations are needed to fully assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications, potentially leading to new treatments for a range of diseases.
1269531-27-2 (8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)